N-(2-fluorophenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C24H26FN3O4S/c1-17-10-12-27(13-11-17)24(30)15-28-14-22(18-6-2-5-9-21(18)28)33(31,32)16-23(29)26-20-8-4-3-7-19(20)25/h2-9,14,17H,10-13,15-16H2,1H3,(H,26,29)
• InChI Key: GMTZSKBELYWXSY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H26FN3O4S
• Molecular Weight: 471.5 g/mol
• CAS No.: 878059-40-6

Description

N-(2-fluorophenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C24H26FN3O4S and its molecular weight is 471.55. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds in Drug Discovery

Fluorinated compounds, similar to the one , are extensively researched for their unique properties, such as increased stability, lipophilicity, and ability to engage in specific interactions with biological targets. For example, the study of alkali metal fluorides as efficient fluorinating agents highlights the importance of fluorinated structures in the synthesis of bioactive molecules. These methodologies enable the development of compounds with potential therapeutic applications, indicating a broad interest in fluorinated derivatives for drug discovery and development (Fritz-Langhals, 1994).

Antiepileptic Drug Development

The identification of specific fluorophenyl derivatives as broad-spectrum anti-epileptic drug candidates showcases the application of such compounds in medicinal chemistry. Optimization efforts to improve the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of these compounds underscore the critical role of fluorinated structures in the development of new pharmacotherapies. This research suggests that derivatives with complex fluorinated structures are valuable in exploring novel treatments for neurological conditions (Tanaka et al., 2019).

Immunomodulation and Cancer Therapy

Studies on sulfonamide derivatives, similar in structural complexity to the compound of interest, have demonstrated potential in immunomodulation and as adjuvants in cancer therapy. These compounds have been found to enhance the immune response to tumors by modifying the reactivity of lymphoid cell populations, suggesting their utility in augmenting the effectiveness of cytotoxic chemotherapy and in the development of novel cancer treatments (Wang et al., 2004).